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Compound of Interest

Compound Name: Isoindolin-5-ol

Cat. No.: B105855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isoindolin-5-ol, a heterocyclic organic compound, has garnered interest within the scientific

community, particularly in the realm of medicinal chemistry and drug development. Its core

structure, an isoindoline moiety with a hydroxyl substitution, serves as a versatile scaffold for

the synthesis of various biologically active molecules. This technical guide provides a

comprehensive overview of the chemical properties and structural features of Isoindolin-5-ol,
presenting key data in a structured format to facilitate research and development efforts.

Chemical Structure and Identification
Isoindolin-5-ol, also known as 2,3-dihydro-1H-isoindol-5-ol or 5-hydroxyisoindoline, possesses

a bicyclic structure composed of a benzene ring fused to a five-membered nitrogen-containing

ring. The hydroxyl group at the 5-position is a key feature influencing its chemical reactivity and

potential biological interactions.

Table 1: Structural and Identification Data for Isoindolin-5-ol
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Identifier Value

IUPAC Name 2,3-dihydro-1H-isoindol-5-ol

CAS Number 54544-67-1[1][2]

Molecular Formula C₈H₉NO[1]

SMILES OCc1cc2c(cc1)CNC2

InChI Key
InChI=1S/C8H9NO/c9-6-1-2-7-4-10-5-8(7)3-

6/h1-3,10H,4-5H2

Physicochemical Properties
The physicochemical properties of Isoindolin-5-ol are crucial for its handling, formulation, and

biological activity. While experimental data for some properties are limited, the available

information is summarized below.

Table 2: Physicochemical Properties of Isoindolin-5-ol

Property Value

Molecular Weight 135.165 g/mol [1]

Appearance Dark Red to Very Dark Brown Solid

Melting Point Not available

Boiling Point Not available

Solubility Slightly soluble in DMSO and Methanol.

pKa Not available

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of Isoindolin-5-ol is not

readily available in the public domain, the synthesis of related isoindolinone derivatives has

been documented. For instance, the synthesis of 3-hydroxyisoindolin-1-ones can be achieved
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through the nucleophilic addition of primary amines to 3-alkylidenelactones, a reaction that can

be accelerated by ultrasonic irradiation.

A plausible synthetic approach for Isoindolin-5-ol could involve the reduction of 5-

hydroxyisoindoline-1,3-dione. A general protocol for the synthesis of the related compound, 5-

hydroxyisoindoline-1,3-dione, is provided below as a reference.

Experimental Protocol: Synthesis of 5-
Hydroxyisoindoline-1,3-dione
Materials:

4-Hydroxyphthalic acid

Ammonium carbonate

Concentrated hydrochloric acid

Acetic acid

1N Sodium hydroxide (NaOH) solution

1N Hydrochloric acid (HCl) solution

Procedure:

A mixture of ammonium carbonate (5.28 g, 54.9 mmol) in concentrated hydrochloric acid is

prepared.

4-Hydroxyphthalic acid (5.0 g, 27.45 mmol) dissolved in acetic acid (25 mL) is slowly added

to the ammonium carbonate mixture.

The reaction mixture is heated at 120 °C for 45 minutes.

The temperature is then raised to 160 °C and heating is continued for an additional 2 hours.

The mixture is concentrated to approximately 15 mL at 160 °C and subsequently cooled to

room temperature.
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The pH of the solution is adjusted to 10 with 1N NaOH solution.

The mixture is then cooled to 0 °C and slowly acidified to pH 5 with 1N HCl solution.

The resulting precipitate is collected by filtration and dried under reduced pressure to yield 5-

hydroxyisoindoline-1,3-dione.

This protocol for a related compound can serve as a starting point for developing a synthesis

route for Isoindolin-5-ol, likely involving a subsequent reduction step of the dione.

Biological Activity and Potential Applications
Isoindolin-5-ol and its derivatives have shown potential in the development of therapeutic

agents. Notably, 5-hydroxyisoindoline is utilized in the synthesis of 6-alkoxyisoindolin-1-one

based dopamine D2 partial agonists, which have potential antipsychotic properties.[1]

Signaling Pathway Involvement
The primary recognized biological relevance of Isoindolin-5-ol is as a precursor in the

synthesis of dopamine D2 receptor partial agonists. The signaling pathway for dopamine D2

receptor activation is a critical area of research in neuroscience and pharmacology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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